Cas no 1378799-71-3 (3-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)piperidine)

• Product Name: 3-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)piperidine
• CAS No: 1378799-71-3
• MF: C₇H₁₃N₅
• MW: 167.211620092392
• CID: 5251774
• Update Time: 2025-06-29

3-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• 3-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)piperidine

• Inchi： 1S/C7H13N5/c1-12-7(9-10-11-12)6-3-2-4-8-5-6/h6,8H,2-5H2,1H3
• InChI Key： ADCJVWNQDVAIBO-UHFFFAOYSA-N
• SMILES： N1CCCC(C2N(C)N=NN=2)C1

Additional information on 3-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)piperidine

Introduction to 3-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)piperidine (CAS No. 1378799-71-3) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

The compound 3-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)piperidine (CAS No. 1378799-71-3) represents a fascinating scaffold that has garnered significant attention in the realms of chemical biology and medicinal chemistry. This heterocyclic derivative combines the unique properties of piperidine and tetrazole moieties, offering a versatile platform for the development of novel bioactive molecules. The structural features of this compound contribute to its potential as a key intermediate in drug discovery, particularly in the design of pharmacophores targeting neurological and inflammatory disorders.

Recent advancements in the field have highlighted the therapeutic significance of tetrazole-containing compounds due to their ability to modulate biological pathways with high specificity. The 1-methyl-1H-1,2,3,4-tetrazol-5-yl substituent in 3-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)piperidine introduces a potent pharmacological profile that has been explored in several preclinical studies. These studies suggest that the compound exhibits promising activities as an antagonist or partial agonist for certain neurotransmitter receptors, making it a candidate for treating conditions such as anxiety and cognitive dysfunction.

In addition to its neurological applications, the piperidine core of this molecule provides stability and solubility advantages that are critical for pharmaceutical development. Piperidine derivatives are well-documented for their role in enhancing drug bioavailability and metabolic stability. The integration of the tetrazole ring into this framework not only expands the chemical space but also introduces additional hydrogen bonding opportunities, which can be leveraged to improve binding affinity to biological targets.

The synthesis of 3-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)piperidine involves multi-step organic transformations that highlight its synthetic accessibility while maintaining high purity standards. Modern synthetic methodologies have enabled the efficient preparation of this compound on both laboratory and industrial scales. Techniques such as nucleophilic substitution reactions followed by cyclization steps are commonly employed to construct the tetrazole-piperidine core. These synthetic routes are optimized for scalability, ensuring that researchers can access sufficient quantities for comprehensive pharmacological evaluation.

One of the most compelling aspects of 3-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)piperidine is its potential as a scaffold for structure-based drug design. Computational modeling studies have demonstrated that this compound can interact with various protein targets through hydrogen bonding networks and hydrophobic interactions. Such interactions are pivotal for designing molecules with enhanced binding affinity and selectivity. High-throughput screening (HTS) campaigns have identified derivatives of this scaffold that exhibit inhibitory activity against enzymes implicated in inflammatory responses and neurodegenerative diseases.

The pharmacokinetic properties of 3-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)piperidine have been thoroughly investigated to ensure its suitability for therapeutic applications. In vitro studies indicate favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound demonstrates moderate oral bioavailability and reasonable metabolic stability in liver microsomes. These findings support its progression into clinical trials where its efficacy and safety can be rigorously evaluated in human subjects.

Current research is exploring novel derivatives of 3-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)piperidine to enhance its therapeutic potential further. By modifying substituents on the piperidine ring or introducing additional functional groups at the tetrazole moiety, chemists aim to fine-tune pharmacological properties such as potency, selectivity, and duration of action. These modifications are guided by structure-function relationship studies that correlate molecular changes with biological activity.

The role of computational chemistry in optimizing 3-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)piperidine derivatives cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations provide insights into how structural modifications influence molecular interactions at the atomic level. These computational tools complement experimental data by predicting binding affinities and identifying key residues involved in target interactions.

The future prospects for 3-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)piperidine are promising as it continues to be explored in both academic laboratories and pharmaceutical companies worldwide. Its unique combination of structural features makes it an attractive candidate for developing next-generation therapeutics targeting complex diseases such as Alzheimer's disease and chronic inflammatory disorders. As research progresses further into understanding its mechanism(s) of action at molecular levels new opportunities will emerge.